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Compound of Interest

Compound Name: 3-Bromo-4-hydrazinylpyridine

CAS No.: 1202941-04-5

Cat. No.: B2415645

Get Quote

Executive Summary
3-Bromo-4-hydrazinylpyridine (CAS: 1202941-04-5) represents a critical heterocyclic

"linchpin" in medicinal chemistry, particularly in the synthesis of fused ring systems like

pyrazolopyridines and triazolopyridines. However, its dual functionality—combining a

nucleophilic hydrazine tail with an electrophilic brominated pyridine core—presents unique

analytical challenges. The hydrazine moiety is susceptible to oxidation, while the basic pyridine

nitrogen can induce peak tailing in chromatography.

This guide provides a definitive technical framework for the molecular characterization of this

compound. We move beyond basic data to explore the causality of its spectral signatures,

offering a self-validating analytical workflow designed to ensure structural integrity and high

purity in drug development pipelines.

Part 1: Molecular Identity & Physicochemical
Architecture
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The accurate characterization of 3-Bromo-4-hydrazinylpyridine relies on understanding its

isotopic distribution. Unlike standard organic molecules, the presence of Bromine introduces a

massive mass defect and a distinct isotopic signature that serves as the primary diagnostic tool

in Mass Spectrometry.

Table 1: Physicochemical Profile
Property Value / Description

IUPAC Name 3-Bromo-4-hydrazinylpyridine

CAS Number 1202941-04-5

Molecular Formula

Average Molecular Weight 188.03 g/mol

Monoisotopic Mass (

)
186.9745 Da

Monoisotopic Mass (

)
188.9725 Da

Appearance Off-white to pale yellow solid (oxidizes to brown)

Solubility
Soluble in DMSO, MeOH; sparingly soluble in

water

The Bromine Isotope Effect
In elemental analysis and MS, the atomic weight of Bromine (79.904) is an average of two

nearly equiprobable isotopes:

(50.69%) and

(49.31%).

Implication: There is no single "molecular weight" peak. The spectrum must show a 1:1

doublet separated by 2 Daltons (

and
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). Absence of this pattern indicates de-bromination or contamination.

Part 2: Mass Spectrometry Profiling (The Fingerprint)
Objective: Confirm formula

and assess oxidation byproducts (e.g., azo dimers).

Mechanistic Insight
In Electrospray Ionization (ESI), the basic pyridine nitrogen facilitates protonation, generating

. However, the hydrazine group is labile. High cone voltages can cause in-source
fragmentation, typically losing hydrazine (

) or ammonia (

).

Validation Criteria:

Isotopic Ratio: The intensity ratio of

188.0 to 190.0 must be ~1:1.

High-Resolution MS (HRMS):

Target (

):

Target (

):
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Ionization Source (ESI+)

Fragmentation Pathways

Neutral Molecule
[C5H6BrN3]

Protonated Ion [M+H]+
m/z 188/190 (1:1)

+H+

Loss of NH3
[M+H - 17]+Low Energy

Loss of N2H4
(Dehydrazination)

High Energy

Click to download full resolution via product page

Figure 1: MS Ionization and Fragmentation Logic. The 1:1 isotopic split is preserved in the

parent ion but may vary in fragments depending on bromine retention.

Part 3: NMR Structural Elucidation
Objective: Distinguish regioisomers (e.g., 2-bromo vs. 3-bromo) and confirm hydrazine integrity.

The

NMR spectrum in

provides a distinct connectivity map. The hydrazine protons are exchangeable and sensitive to
water content/acidity.

Predicted Shift Table (

)
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Proton
Position

Multiplicity
Approx. Shift (

)

Coupling (

)

Structural
Logic

H-2 (Pyridine) Singlet (s) 8.2 - 8.4 ppm -

Deshielded by N

and Br; isolated

spin system.

H-6 (Pyridine) Doublet (d) 7.9 - 8.1 ppm
Adjacent to ring

Nitrogen.

H-5 (Pyridine) Doublet (d) 6.8 - 7.0 ppm

Shielded by

electron-donating

hydrazine at C4.

-NH- (Hydrazine) Broad Singlet 7.5 - 8.5 ppm -

Highly variable;

disappears with

shake.

-NH2

(Hydrazine)
Broad Singlet 4.0 - 4.5 ppm -

Broad; integrates

to 2H.

Critical QC Check: If the hydrazine has oxidized to the azo-dimer (

), the broad NH/NH2 signals will vanish, and the aromatic region will shift significantly downfield
due to the loss of the electron-donating effect.

Part 4: Experimental Protocols
4.1 Synthesis & Purification Workflow
Note: This protocol assumes starting from 3-bromo-4-chloropyridine.

Nucleophilic Substitution: Dissolve 3-bromo-4-chloropyridine in EtOH. Add Hydrazine

Hydrate (excess, 3-5 eq) to prevent dimer formation. Reflux for 4-6 hours.

Workup: Cool to

. The product often precipitates as a hydrohalide salt or free base.
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Purification: Recrystallize from Ethanol/Water. Avoid column chromatography on silica if

possible, as hydrazines can degrade or stick irreversibly.

4.2 Analytical Sample Preparation
For NMR: Dissolve ~5 mg in

. Use a dry solvent to prevent H/D exchange of the hydrazine protons.

For LC-MS: Dissolve in 50:50 Acetonitrile:Water (0.1% Formic Acid).

Warning: Do not leave the sample sitting in the autosampler for >4 hours; hydrazines

oxidize in solution. Analyze immediately.
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Figure 2: Analytical Workflow. A "Stop/Go" decision matrix based on visual stability and spectral

data.

Part 5: Safety & Handling (Hydrazine Hazards)
Hydrazine derivatives are potent nucleophiles and potential alkylating agents.

Toxicity: Suspected carcinogen.[1][2] Skin sensitizer.
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Instability: Hydrazines can decompose to release nitrogen gas (

) upon heating or shock. Store under inert atmosphere (Argon/Nitrogen) at

.

Deactivation: All glassware and waste containing this compound should be treated with dilute

bleach (sodium hypochlorite) to oxidize the hydrazine to inert nitrogen before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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